Cas no 19781-33-0 (1-Phenyl-3-ethyl-1-heptyn-3-ol)

• Product Name: 1-Phenyl-3-ethyl-1-heptyn-3-ol
• CAS No: 19781-33-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 88122
• PubChem ID: 20382016
• Update Time: 2025-04-18

1-Phenyl-3-ethyl-1-heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-ethyl-1-heptyn-3-ol
• 3-ethyl-1-phenylhept-1-yn-3-ol
• 1-Heptyn-3-ol,3-ethyl-1-phenyl
• 3-ethyl-1-phenyl-1-heptyn-3-ol
• n-Butyl ethyl phenylpropynyl carbinol
• AKOS024318908
• FT-0758367
• DTXSID00606480
• 19781-33-0
• SCHEMBL11546576
• 1-Heptyn-3-ol, 3-ethyl-1-phenyl-

• MDL： MFCD00041580
• Inchi： 1S/C15H20O/c1-3-5-12-15(16,4-2)13-11-14-9-7-6-8-10-14/h6-10,16H,3-5,12H2,1-2H3
• InChI Key： MIVGYFVSMBKLHD-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)(CC)CCCC

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Boiling Point: 326.2°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.532
• PSA: 20.23000
• LogP: 3.36940
• Solubility: Not determined